molecular formula C14H22O4 B8478357 9-(3-Hydroxy-5-oxocyclopent-1-EN-1-YL)nonanoic acid CAS No. 52419-08-6

9-(3-Hydroxy-5-oxocyclopent-1-EN-1-YL)nonanoic acid

Cat. No. B8478357
CAS RN: 52419-08-6
M. Wt: 254.32 g/mol
InChI Key: PBMCKOFNNPUSAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

9-(3-Hydroxy-5-oxocyclopent-1-EN-1-YL)nonanoic acid is a useful research compound. Its molecular formula is C14H22O4 and its molecular weight is 254.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9-(3-Hydroxy-5-oxocyclopent-1-EN-1-YL)nonanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-(3-Hydroxy-5-oxocyclopent-1-EN-1-YL)nonanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

52419-08-6

Molecular Formula

C14H22O4

Molecular Weight

254.32 g/mol

IUPAC Name

9-(3-hydroxy-5-oxocyclopenten-1-yl)nonanoic acid

InChI

InChI=1S/C14H22O4/c15-12-9-11(13(16)10-12)7-5-3-1-2-4-6-8-14(17)18/h9,12,15H,1-8,10H2,(H,17,18)

InChI Key

PBMCKOFNNPUSAG-UHFFFAOYSA-N

Canonical SMILES

C1C(C=C(C1=O)CCCCCCCCC(=O)O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of 57.2 g. of crude 4-bromo-2-(8-carboxyoctyl)cyclopent-2-en-1-one (Example 1280) in 500 ml. of acetone and 325 ml. of water at 3° C. is added 44.1 g. (0.226 moles) of silver fluoborate during a 15 minute period. The mixture is stirred at 0°-3° C. for 2 hours and filtered. The filtrate is diluted with water, saturated with solid sodium chloride, and extracted with ether. The extract is washed with saturated sodium chloride solution, dried over magnesium sulfate, and concentrated. Partition chromatography of the residue on Celite gives white crystals, m.p. 58°-66° C., λmax.MeOH =223 mμ (7800); νmax (KBr)=3340 (hydroxyl groups), 1705 (carbonyl groups), and 1625 cm-1 (olefin group).
Name
4-bromo-2-(8-carboxyoctyl)cyclopent-2-en-1-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0.226 mol
Type
catalyst
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six

Synthesis routes and methods II

Procedure details

To a stirred solution of 57.2 g. of crude 4-bromo-2-(8-carboxyoctyl)cyclopent-2-en-1-one (Example 100) in 500 ml. of acetone and 325 ml. of water at 3° C. is added 44.1 g. (0.226 moles) of silver fluoborate during a 15 minute period. The mixture is stirred at 0°-3° C. for 2 hours and filtered. The filtrate is diluted with water, saturated with solid sodium chloride, and extracted with ether. The extract is washed with saturated sodium chloride solution, dried over magnesium sulfate, and concentrated. Partition chromatography of the residue on Celite gives white crystals, m.p. 58°-66° C., λ max.MeOH = 223 mμ (7800); ν max (KBR) = 3340 (hydroxyl groups), 1705 (carbonyl groups), and 1625 cm-1 (olefin group).
Name
4-bromo-2-(8-carboxyoctyl)cyclopent-2-en-1-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0.226 mol
Type
catalyst
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.